4,4-Difluorobutanoic acid

• IUPAC Name: 4,4-difluorobutanoic acid
• InChI: InChI=1S/C4H6F2O2/c5-3(6)1-2-4(7)8/h3H,1-2H2,(H,7,8)
• InChI Key: KATHHSJRHUEROK-UHFFFAOYSA-N
• Canonical SMILES: C(CC(=O)O)C(F)F
• Molecular Formula: C4H6F2O2
• DSSTOX Substance ID: DTXSID40610889
• Molecular Weight: 124.09 g/mol
• CAS RN: 944328-72-7

Description

4,4-Difluorobutanoic acid is a fluorinated organic compound that contains a carboxylic acid functional group. It has a molecular weight of 124.09.

Molecular Structure Analysis

The InChI code for 4,4-Difluorobutanoic acid is 1S/C4H6F2O2/c5-3(6)1-2-4(7)8/h3H,1-2H2,(H,7,8). This indicates that the molecule consists of 4 carbon atoms, 6 hydrogen atoms, 2 fluorine atoms, and 2 oxygen atoms.

Physical And Chemical Properties Analysis

4,4-Difluorobutanoic acid is a liquid at room temperature. It has a molecular weight of 124.09.

Scientific Research Applications

Synthesis and Derivatives

4,4-Difluorobutanoic acid has been explored in the synthesis of various compounds. For instance, it was utilized in the synthesis of a difluoro-derivative of the anti-cancer drug chlorambucil. This synthesis involved multiple stages, starting from 4-nitrophenylacetic acid and involving several complex chemical reactions (Buss, Coe, & Tatlow, 1986). Similarly, another study involved the synthesis of 4[3′-bis (2″-chloroethyl) aminophenyl] -4,4-difluorobutanoic acid, although the synthesis did not proceed beyond an intermediate stage due to hydrolytic instability (Buss, Coe, & Tatlow, 1997).

Environmental and Ecological Studies

Research has been conducted on perfluorinated chemicals (PFCs), including 4,4-difluorobutanoic acid, in various environmental contexts. Studies have focused on their occurrence in aquatic organisms and their impact on the environment. For example, a study evaluated the occurrence of five PFCs, including 4,4-difluorobutanoic acid, in aquatic organisms like insect larvae, oysters, and crabs (Fernández-Sanjuan et al., 2010). Another study discussed the historical and current uses of PFCs, their toxic effects, and their persistence in the environment (Lindstrom, Strynar, & Libelo, 2011).

Polymer and Material Science

4,4-Difluorobutanoic acid has applications in the field of polymer and material science. A study in 2016 explored the synthesis of novel fluorinated polymers containing short perfluorobutyl side chains, demonstrating their super wetting performance on various substrates (Jiang et al., 2016). This research highlights the potential of using 4,4-difluorobutanoic acid derivatives in developing environmentally friendly alternatives to long-chain perfluoroalkyl substances.

Chemical Research and Development

Chemical research has also focused on the development of new compounds using 4,4-difluorobutanoic acid. One study involved the synthesis of second-generation trifluoromethyl-substituted chiral dendrimers containing triply branched building blocks, starting from (S)-4,4,4-Trifluoro-3-hydroxybutanoic acid (Greiveldinger & Seebach, 1998). This research demonstrates the versatility of difluorobutanoic acid in creating complex molecular structures.

Environmental Contamination and Risk Assessment

The potential environmental contamination by perfluoroalkyl acids (PFAAs), including short-chain PFAAs like 4,4-difluorobutanoic acid, has been a subject of study. Research has been conducted to understand the occurrence, transport, and impact of these compounds in various ecosystems. For instance, a study focused on the occurrence and transport of PFAAs in Tangxun Lake, China, highlighted the environmental implications of these substances (Zhou et al., 2013).

Safety and Hazards

4,4-Difluorobutanoic acid is classified as a dangerous substance. It has the signal word “Danger” and is associated with hazard statements H227 and H314. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection.

Q & A

Q1: What is the primary mechanism of action of β-difluoromethyl-β-alanine (3-amino-4,4-difluorobutanoic acid)?

A: β-Difluoromethyl-β-alanine acts as a potent irreversible inhibitor of GABA-T (GABA transaminase) [, ]. This enzyme is responsible for breaking down the neurotransmitter GABA (gamma-aminobutyric acid) in the brain. By inhibiting GABA-T, β-difluoromethyl-β-alanine prevents GABA degradation, leading to increased GABA concentrations.

Q2: How does the structure of β-difluoromethyl-β-alanine contribute to its inhibitory activity?

A: Research suggests that the difluoromethyl group and the stereochemistry of β-difluoromethyl-β-alanine are crucial for its inhibitory activity [, ]. Studies using deuterium-labeled and differently substituted dihalogenated derivatives indicate that the rate of GABA-T inhibition depends on the nature and position of the leaving group, suggesting a specific interaction within the enzyme's active site.

Q3: What is the significance of using L-2-amino-4-(diethylphosphono)-4,4-difluorobutanoic acid in peptide synthesis?

A: L-2-amino-4-(diethylphosphono)-4,4-difluorobutanoic acid serves as a valuable tool in solid-phase peptide synthesis for creating nonhydrolyzable phosphoserine peptide analogs [, ]. This is particularly useful for studying phosphorylation-dependent protein interactions and signaling pathways, as the introduced analog mimics phosphoserine but resists enzymatic cleavage.

Q4: How does phosphorylation at Ser6 of the human p53 protein relate to 4,4-difluorobutanoic acid?

A: Researchers successfully developed highly specific antibodies targeting human p53 phosphorylated at Ser6 by using a phosphoserine mimetic, L-2-amino-4-phosphono-4,4-difluorobutanoic acid (F2Pab) []. This approach enabled the study of Ser6 phosphorylation in response to DNA damage, revealing a constitutive phosphorylation that significantly increases upon exposure to ionizing radiation or UV light.

Q5: Are there any known applications of 4,4-difluorobutanoic acid derivatives in cancer research?

A: A derivative of 4,4-difluorobutanoic acid, 4‐[3′‐Bis(2′′‐chloroethyl)aminophenyl]‐4,4‐difluorobutanoic acid, also known as 4,4-difluoro-meta-chlorambucil, has been synthesized [, ]. While specific applications are not detailed in the provided abstracts, its structural similarity to chlorambucil, a known alkylating antineoplastic agent, suggests potential applications in cancer research.